Cas no 497142-89-9 (2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)-)
497142-89-9 structure
Product Name:2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)-
CAS No:497142-89-9
MF:C18H20O5
MW:316.348405838013
CID:1530717
Update Time:2024-08-24
2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)-
- 2H-1-Benzopyran-3-ol, 3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)-
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- Inchi: 1S/C18H20O5/c1-10-15(21-2)9-16(22-3)13-8-14(20)18(23-17(10)13)11-4-6-12(19)7-5-11/h4-7,9,14,18-20H,8H2,1-3H3
- InChI Key: ZCERTFNXYPDOND-UHFFFAOYSA-N
- SMILES: COC1C(C)=C2C(CC(C(C3C=CC(O)=CC=3)O2)O)=C(OC)C=1
Computed Properties
- Exact Mass: 316.1311
Experimental Properties
- Density: 1.259±0.06 g/cm3(Predicted)
- Boiling Point: 523.9±50.0 °C(Predicted)
- PSA: 68.15
- pka: 9.77±0.30(Predicted)
2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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